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Mechanism of Action

Ammonium nonanoate's herbicidal activity is physical and rapid, without systemic movement within the

plant.

e Primary Action: The compound rapidly disrupts the integrity of plant cell membranes upon contact
[1] [2] [3]. This damage destroys the membrane's function as a barrier.

e Cellular Consequence: Loss of cellular structure causes immediate leakage of cell contents and
rapid desiccation (drying out) of the plant tissue [2] [3].

¢ Visible Effects: Symptoms, including water-soaked appearance and browning (necrosis), are
typically visible within hours of application, especially under warm, dry conditions [2] [3].

The diagram below illustrates this contact-based action and rapid cellular disruption.
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Key Properties and Efficacy Data

This table summarizes core physicochemical properties and environmental fate data essential for efficacy

and safety assessments.
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Property Value |/ Description Significance | Source

Chemical Ammonium nonanoate (Ammonium Naturally occurring fatty acid salt [4] [3].

Name pelargonate)

Solubility Miscible with water [1] Allows easy formulation and application in
agueous sprays.

Soil DTso ~1.0 day [1] Rapid degradation, non-persistent, minimal
soil residue [1].

Mode of Contact herbicide, membrane No root uptake; only affects sprayed tissues

Action disruptor [4] [1] [3].

Application effectiveness depends on several factors, shown in the following data table.

Factor

Impact on Efficacy

Notes

Weed Growth Stage

Spray Coverage

Environmental

Conditions

Weed Type

Most effective on young,
succulent weeds [2].

Critical for efficacy; complete
wetting essential [2].

Best in warm, dry weather [2].

Generally more effective on

broadleaf weeds than grasses

2].

Older/perennial weeds may be suppressed
but require repeat applications [2].

Incomplete coverage leads to poor control
and regrowth [2] [3].

Slower action in cold/cloudy conditions.

Experimental Application Guide

For experimental use, application should be tailored to target weed species and growth stage.

e Standard Solution Preparation: Common application rates range from 3% to 15% by volume in
water [2]. Higher concentrations are needed for larger weeds or harder-to-control species.
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e Application Methodology: Use hand-held, backpack, or boom sprayers for uniform coverage; avoid
hose-end sprayers [2]. Spray to thoroughly wet all foliage until just before runoff.

e Experimental Controls: Include plants treated with water-only as a negative control. For a positive
control, a herbicide with a known, different mechanism may be used.

¢ Data Collection: Document visual injury symptoms (e.g., water-soaking, necrosis) and percentage of
control at intervals (e.g., 1 hour, 4 hours, 24 hours, 7 days) after treatment.

Research and Application Notes

e OMRI-Listing: Some ammonium nonanoate products are OMRI-listed, certifying them for use in
organic agriculture [3].

o Safety Profile: It is a contact herbicide with no soil residual activity [2]. It has low acute oral toxicity
to mammals (LDso > 2000 mg/kg in rats) and is considered low risk to birds [1]. However, it can cause
substantial eye injury and skin irritation; personal protective equipment is required during handling [2].

e Emerging Research: Recent studies explore formulations as quaternary ammonium nonanoate-
based ionic liquids, showing enhanced herbicidal and fungicidal properties [5].

Ammonium nonanoate is an effective, fast-acting contact herbicide with a favorable environmental profile.
Its limitation lies in being a contact-only agent, requiring thorough coverage and repeat applications for

perennial weeds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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